Cas no 2201244-18-8 (N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2201244-18-8
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5767426
• PubChem ID: 126857778
• Update Time: 2025-10-24

N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032845573
• F6547-1131
• N-(2-fluorocyclopentyl)-1-methyl-2-oxopyridine-3-carboxamide
• 2201244-18-8
• N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C12H15FN2O2/c1-15-7-3-4-8(12(15)17)11(16)14-10-6-2-5-9(10)13/h3-4,7,9-10H,2,5-6H2,1H3,(H,14,16)
• InChI Key： DWNZOJIXUGQETB-UHFFFAOYSA-N
• SMILES： FC1CCCC1NC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2201244-18-8)

The compound N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS No. 2201244-18-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorocyclopentyl moiety and a 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide backbone, making it a subject of interest for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has surged, driven by the need for innovative therapeutics. This compound aligns with current trends in small-molecule drug development, where precision targeting and reduced side effects are paramount. Its fluorinated cyclopentyl group is particularly noteworthy, as fluorination is a common strategy to improve metabolic stability and binding affinity in drug candidates. These attributes make it a promising candidate for further exploration in kinase inhibition and enzyme modulation studies.

The synthesis of CAS No. 2201244-18-8 involves multi-step organic reactions, often starting with the preparation of the 2-fluorocyclopentylamine intermediate. This intermediate is then coupled with 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid under optimized conditions to yield the final product. The process requires careful control of reaction parameters such as temperature, solvent choice, and catalyst selection to ensure high purity and yield. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound's structure and purity.

One of the most frequently searched questions regarding N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide revolves around its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit activity against specific protein targets implicated in inflammatory and proliferative diseases. Its mechanism of action is hypothesized to involve interference with signal transduction pathways, making it a candidate for oncology and immunology research. However, extensive preclinical testing is required to validate these hypotheses and assess its safety profile.

Another area of interest is the compound's physicochemical properties, which are critical for its pharmacokinetic behavior. The presence of the fluorine atom enhances its lipophilicity, potentially improving membrane permeability. Meanwhile, the carboxamide and pyridinone functionalities contribute to its hydrogen-bonding capacity, which can influence solubility and binding interactions. These properties are often explored using computational modeling tools, such as molecular docking and QSAR analysis, to predict its behavior in biological systems.

From an industrial perspective, CAS No. 2201244-18-8 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound is typically available in milligram to gram quantities, with stringent quality control measures to meet the demands of research institutions and drug development companies. Its pricing and availability are influenced by factors such as synthesis complexity, raw material costs, and market demand for fluorinated heterocycles.

In conclusion, N-(2-fluorocyclopentyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a fascinating example of modern medicinal chemistry innovation. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for new therapeutic strategies addressing unmet medical needs. Future studies will likely focus on optimizing its properties and elucidating its precise mechanisms of action, solidifying its place in the landscape of drug discovery.